Cas no 820237-69-2 (Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-)
820237-69-2 structure
Product Name:Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-
CAS No:820237-69-2
MF:C13H16O5
MW:252.263144493103
CID:700609
PubChem ID:11448119
Update Time:2025-04-19
Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)-
- 2-(6-formyl-2-methyl-3-propoxyphenoxy)acetic acid
- DTXSID00466228
- 820237-69-2
- SCHEMBL5446548
-
- Inchi: 1S/C13H16O5/c1-3-6-17-11-5-4-10(7-14)13(9(11)2)18-8-12(15)16/h4-5,7H,3,6,8H2,1-2H3,(H,15,16)
- InChI Key: PPDPMLHCQSHGPH-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(C=O)=C(C=1C)OCC(=O)O
Computed Properties
- Exact Mass: 252.09977361g/mol
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.8Ų
Acetic acid, (6-formyl-2-methyl-3-propoxyphenoxy)- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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